Cas no 146462-25-1 (methyl 6-(bromomethyl)pyridine-2-carboxylate)

• Product Name: methyl 6-(bromomethyl)pyridine-2-carboxylate
• CAS No: 146462-25-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD03265368
• CID: 64970
• PubChem ID: 21471714
• Update Time: 2025-05-20

methyl 6-(bromomethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)picolinate
• 2-BROMOMETHYL-6-PYRIDINE CARBOXYLIC ACID ETHYL ESTER
• 2-BROMOMETHYL-6-PYRIDINE CARBOXYLIC ACID METHYL ESTER
• methyl 6-(bromomethyl)pyridine-2-carboxylate
• Methyl 2-Bromomethyl-6-pyridinecarboxylate
• 2-bromomethylpyridine-6-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 6-(bromomethyl)-, methyl ester
• methyl 6-(bromomethyl)-2-pyridinecarboxylate
• 2-BROMOMETHYL-6-PYRIDINECARBOXYLIC ACID METHYL ESTER
• Jsp002702
• methyl-6-(bromomethyl)picolinate
• GLLACFRFEBEMED-UHFFFAOYSA-N
• M
• AC-181
• FT-0646918
• DTXSID90614357
• 146462-25-1
• AB13868
• 6-Bromomethyl-2-pyridinecarboxylic acid methyl ester
• 6-Bromomethylpyridin-2-carboxylic acid methyl ester
• 6-BROMOMETHYL-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• GS-3973
• A854633
• Methyl6-(bromomethyl)picolinate
• MFCD03265368
• AKOS008901281
• AMY29133
• SY031377
• CS-W018689
• EN300-113683
• SCHEMBL1181244
• J-008225
• J-521975
• DB-063664

• MDL： MFCD03265368
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)7-4-2-3-6(5-9)10-7/h2-4H,5H2,1H3
• InChI Key： GLLACFRFEBEMED-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)N=1

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: 1.533
• Melting Point: 0°C
• Boiling Point: 314.8°C at 760 mmHg
• Flash Point: 0°C
• Refractive Index: 1.563
• PSA: 39.19000
• LogP: 1.76310

methyl 6-(bromomethyl)pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Additional information on methyl 6-(bromomethyl)pyridine-2-carboxylate

Methyl 6-(Bromomethyl)pyridine-2-Carboxylate (CAS No. 146462-25-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(bromomethyl)pyridine-2-carboxylate, identified by its Chemical Abstracts Service number CAS No. 146462-25-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. The compound's unique structural features—comprising a pyridine ring substituted with both a bromomethyl group and a methyl ester—make it a valuable building block for medicinal chemists.

The utility of Methyl 6-(bromomethyl)pyridine-2-carboxylate stems from its reactivity, which allows for facile functionalization at multiple sites. The bromomethyl moiety, for instance, is highly electrophilic and can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property is particularly useful in constructing complex molecular architectures, such as those found in kinase inhibitors and other small-molecule drugs. Meanwhile, the methyl ester group at the 2-position of the pyridine ring can be hydrolyzed to a carboxylic acid or converted into other derivatives, further expanding its synthetic versatility.

In recent years, Methyl 6-(bromomethyl)pyridine-2-carboxylate has garnered attention in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of acetylcholinesterase inhibitors, which are pivotal in treating neurodegenerative diseases such as Alzheimer's disease. The pyridine core is a common pharmacophore in these inhibitors due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the bromomethyl group provides an additional handle for derivatization, allowing chemists to optimize potency and selectivity.

Moreover, this compound has been explored in the context of cardiovascular drug discovery. Pyridine derivatives are known to modulate various cardiovascular pathways, including those involving angiotensin-converting enzyme (ACE) and endothelial nitric oxide synthase (eNOS). Researchers have utilized Methyl 6-(bromomethyl)pyridine-2-carboxylate as a precursor to develop molecules that exhibit vasodilatory effects by enhancing nitric oxide production or inhibiting angiotensin II formation. Such findings underscore the compound's potential as a scaffold for next-generation cardiovascular therapeutics.

The synthesis of Methyl 6-(bromomethyl)pyridine-2-carboxylate typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Common synthetic routes include bromination at the 6-position followed by esterification at the 2-position. Advances in catalytic methods have further refined these processes, improving yields and reducing environmental impact. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high regioselectivity. Such innovations highlight the compound's importance not only as a target molecule but also as a catalyst for methodological progress in synthetic chemistry.

From a computational chemistry perspective, Methyl 6-(bromomethyl)pyridine-2-carboxylate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the compound's binding affinity is influenced by both steric and electronic factors. The electron-withdrawing nature of the ester group enhances interactions with positively charged residues in protein binding pockets, while the bromomethyl group contributes to hydrophobic complementarity. These insights have guided rational drug design efforts aimed at improving therapeutic efficacy.

In conclusion, Methyl 6-(bromomethyl)pyridine-2-carboxylate (CAS No. 146462-25-1) represents a cornerstone in modern pharmaceutical synthesis. Its structural features and reactivity make it an indispensable intermediate for developing drugs targeting neurological and cardiovascular diseases. As research continues to uncover new applications for this compound, its significance is poised to grow further, solidifying its role as a cornerstone of medicinal chemistry innovation.